Cas no 139692-93-6 (9H-Fluoren-9-one, 2-octyl-7-(5-octyl-1,3,4-thiadiazol-2-yl)-)
139692-93-6 structure
Product Name:9H-Fluoren-9-one, 2-octyl-7-(5-octyl-1,3,4-thiadiazol-2-yl)-
CAS No:139692-93-6
MF:C31H40N2OS
MW:488.727107048035
CID:1279268
Update Time:2024-08-03
9H-Fluoren-9-one, 2-octyl-7-(5-octyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Fluoren-9-one, 2-octyl-7-(5-octyl-1,3,4-thiadiazol-2-yl)-
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- Inchi: 1S/C31H40N2OS/c1-3-5-7-9-11-13-15-23-17-19-25-26-20-18-24(22-28(26)30(34)27(25)21-23)31-33-32-29(35-31)16-14-12-10-8-6-4-2/h17-22H,3-16H2,1-2H3
- InChI Key: CDMQLMFPJQXSCS-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC(C3=NN=C(CCCCCCCC)S3)=C2)C2=C1C=C(CCCCCCCC)C=C2
Computed Properties
- Exact Mass: 488.2864
Experimental Properties
- Density: 1.086±0.06 g/cm3(Predicted)
- Boiling Point: 647.2±58.0 °C(Predicted)
- PSA: 42.85
- pka: 0.37±0.10(Predicted)
9H-Fluoren-9-one, 2-octyl-7-(5-octyl-1,3,4-thiadiazol-2-yl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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